Cas no 71030-35-8 ((+/-)12-hpete)

• Product Name: (+/-)12-hpete
• CAS No: 71030-35-8
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 976012
• Update Time: 2025-10-08

(+/-)12-hpete Chemical and Physical Properties

Names and Identifiers

• (+/-)12-hpete
• (±)12-HpETE

• Inchi： 1S/C20H32O4/c1-2-3-4-5-10-13-16-19(24-23)17-14-11-8-6-7-9-12-15-18-20(21)22/h7-11,13-14,17,19,23H,2-6,12,15-16,18H2,1H3,(H,21,22)/b9-7-,11-8-,13-10-,17-14+
• InChI Key： ZIOZYRSDNLNNNJ-VXBMJZGYSA-N
• SMILES： O(C(/C=C/C=C\C/C=C\CCCC(=O)O)C/C=C\CCCCC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroperoxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroperoxyeicosatetraenoic acids

Additional information on (+/-)12-hpete

Comprehensive Overview of CAS No 71030-35-8 and (+/-)12-HPETE: Structure, Function, and Research Applications

The compound identified by CAS No 71030-35-8, commonly known as (+/-)12-HPETE (12-hydroperoxyeicosatetraenoic acid), is a biologically active lipid metabolite derived from arachidonic acid. This molecule plays a pivotal role in cellular signaling pathways, particularly in inflammation and oxidative stress responses. Its structural uniqueness, featuring a hydroperoxy group at the 12th position of the eicosatetraenoic backbone, makes it a subject of intense research in biochemistry and pharmacology. The (+/-)12-HPETE enantiomers (both R and S forms) exhibit distinct interactions with enzymes like lipoxygenases, further diversifying their biological implications.

Recent studies highlight 12-HPETE as a key mediator in neurodegenerative diseases and metabolic disorders, aligning with growing public interest in anti-inflammatory diets and oxidative stress management. Searches for "natural lipid mediators" or "how to reduce inflammation at cellular level" reflect this trend. Researchers are exploring its potential as a biomarker for conditions like atherosclerosis, leveraging advanced techniques such as LC-MS/MS for detection. The racemic mixture ((+/-)12-HPETE) is particularly valuable for comparative studies, as it helps delineate stereospecific effects in vivo.

From a synthetic perspective, CAS 71030-35-8 is synthesized via enzymatic oxidation of arachidonic acid by 12-lipoxygenase (12-LOX). Its instability under physiological conditions necessitates careful handling, though stabilized derivatives are now commercially available for experimental use. The compound’s reactivity also makes it a candidate for studying lipid peroxidation—a hot topic in aging research and skincare science, where queries like "lipid oxidation and wrinkles" frequently arise. Notably, 12-HPETE metabolites (e.g., 12-HETE) are investigated for their vasoregulatory properties, linking them to cardiovascular health trends.

In drug discovery, (+/-)12-HPETE serves as a scaffold for designing inhibitors targeting LOX pathways, a strategy gaining traction due to the side effects of COX inhibitors. This aligns with searches for "safer anti-inflammatory alternatives". Moreover, its role in ferroptosis—a programmed cell death mechanism—has spurred interest in cancer therapeutics, with publications on "lipid ROS in tumor suppression" increasing exponentially. Analytical challenges, such as distinguishing 12-HPETE isomers via HPLC, remain active discussion points in forums.

Environmental scientists also examine CAS 71030-35-8 as an indicator of oxidative damage in aquatic ecosystems, responding to concerns about pollution biomarkers. Meanwhile, the nutraceutical industry explores omega-6 fatty acid metabolites, capitalizing on consumer demand for "bioactive lipids in supplements". Despite its niche status, 12-HPETE exemplifies how lipidomics bridges gaps between fundamental research and applied health sciences—a narrative reinforced by its inclusion in NIH-funded projects on metabolic inflammation.